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Compound of Interest

Compound Name: 4-(Trifluoromethyl)phthalic acid

Cat. No.: B1297660 Get Quote

An In-depth Technical Guide to 4-
(Trifluoromethyl)phthalic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Trifluoromethyl)phthalic acid,

a key building block in modern medicinal chemistry and materials science. This document

outlines its molecular structure, chemical formula, physicochemical properties, synthesis, and

applications, with a focus on its role in drug development.

Core Molecular and Physicochemical Properties
4-(Trifluoromethyl)phthalic acid, with the CAS number 835-58-5, is a substituted aromatic

dicarboxylic acid. The presence of the trifluoromethyl (-CF3) group significantly influences its

chemical and physical properties, making it a valuable synthon for introducing this moiety into

larger, more complex molecules.

Molecular Structure and Formula
The molecular formula for 4-(Trifluoromethyl)phthalic acid is C₉H₅F₃O₄.[1][2][3][4] Its

structure consists of a benzene ring substituted with two adjacent carboxylic acid groups

(phthalic acid) and a trifluoromethyl group at the 4-position.

Molecular Identifiers:
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IUPAC Name: 4-(Trifluoromethyl)benzene-1,2-dicarboxylic acid

CAS Number: 835-58-5[1][5]

Molecular Weight: 234.13 g/mol [1][2]

InChI: 1S/C9H5F3O4/c10-9(11,12)4-1-2-5(7(13)14)6(3-4)8(15)16/h1-3H,(H,13,14)(H,15,16)

SMILES: O=C(O)c1ccc(cc1C(=O)O)C(F)(F)F[5]

Below is a diagram illustrating the molecular structure of 4-(Trifluoromethyl)phthalic acid.

Caption: Molecular structure of 4-(Trifluoromethyl)phthalic acid.

Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of 4-
(Trifluoromethyl)phthalic acid.

Property Value Source

Molecular Formula C₉H₅F₃O₄ [1][2][3][4]

Molecular Weight 234.13 g/mol [1][2]

Appearance White solid [2][3]

Melting Point 151 °C [5][6]

Boiling Point 350.9 ± 42.0 °C at 760 mmHg

Synthesis and Experimental Protocols
A common method for the synthesis of 4-(Trifluoromethyl)phthalic acid involves the

hydrolysis of a nitrile precursor.

Synthesis from Methyl 2-cyano-4-trifluoromethyl-
benzoate
This protocol outlines the laboratory-scale synthesis of 4-(Trifluoromethyl)phthalic acid.
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Experimental Protocol:

A mixture of methyl 2-cyano-4-trifluoromethyl-benzoate (102.3 g), sodium hydroxide pellets

(108 g), water (900 mL), and methanol (1900 mL) is heated to reflux for 12 hours.[5]

The resulting solution is decolorized with activated charcoal (0.6 g).[5]

After filtration, concentrated hydrochloric acid (d = 1.19, 100 mL) is added to the filtrate.[5]

The mixture is then extracted with diethyl ether (2.25 L).[5]

The combined organic layers are dried over anhydrous magnesium sulfate (40 g).[5]

Following filtration and concentration of the filtrate, 4-(Trifluoromethyl)phthalic acid is

obtained as a solid (99.1 g) with a melting point of 178 °C.[5]

The workflow for this synthesis is depicted in the following diagram.

Methyl 2-cyano-4-trifluoromethyl-benzoate Reflux with NaOH,
 H2O, and Methanol (12h)

Decolorize with
 Activated Charcoal Filtration Acidify with HCl Extract with

 Diethyl Ether Dry with MgSO4 Filtration Concentrate 4-(Trifluoromethyl)phthalic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(Trifluoromethyl)phthalic acid.

Applications in Drug Development
The trifluoromethyl group is a critical pharmacophore in modern drug design due to its unique

properties. It can enhance a molecule's metabolic stability, lipophilicity, and binding affinity to

biological targets.[7][8][9]

4-(Trifluoromethyl)phthalic acid serves as a versatile building block for introducing the

trifluoromethyl group into a wide range of pharmaceutical compounds.[7] Its dicarboxylic acid

functionality allows for diverse chemical transformations, enabling the synthesis of complex

drug candidates. The electron-withdrawing nature of the -CF3 group can modulate the

electronic properties of the parent molecule, which is a key strategy for optimizing drug efficacy

and safety.[7]
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Safety and Handling
While a specific, detailed toxicological profile for 4-(Trifluoromethyl)phthalic acid is not

readily available, it is recommended to handle it with the standard precautions for laboratory

chemicals. Based on safety data for related phthalic acid derivatives, the compound may cause

skin and eye irritation.[10][11][12] Inhalation of dust should be avoided.[10]

General Handling Precautions:

Use in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid generating dust.

Store in a cool, dry place away from incompatible materials.

For detailed safety information, it is advisable to consult the specific Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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